Cas no 2241019-45-2 (1-[(3aS,4S,6aR)-5-Fluoro-3a,6a-dihydro-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-4H-cyclopenta-1,3-dioxol-4-yl]-2,4(1H,3H)-pyrimidinedione)

• Product Name: 1-[(3aS,4S,6aR)-5-Fluoro-3a,6a-dihydro-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-4H-cyclopenta-1,3-dioxol-4-yl]-2,4(1H,3H)-pyrimidinedione
• CAS No: 2241019-45-2
• MF: C₃₂H₂₉FN₂O₅
• MW: 540.581472158432
• CID: 6635614
• Update Time: 2024-01-19

1-[(3aS,4S,6aR)-5-Fluoro-3a,6a-dihydro-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-4H-cyclopenta-1,3-dioxol-4-yl]-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[(3aS,4S,6aR)-5-Fluoro-3a,6a-dihydro-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-4H-cyclopenta-1,3-dioxol-4-yl]-2,4(1H,3H)-pyrimidinedione

• Inchi： 1S/C32H29FN2O5/c1-31(2)39-28-24(26(33)27(29(28)40-31)35-19-18-25(36)34-30(35)37)20-38-32(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23/h3-19,27-29H,20H2,1-2H3,(H,34,36,37)/t27-,28-,29+/m1/s1
• InChI Key： NJLDKAJTAKPWFG-NLDZOOGBSA-N
• SMILES： C1(=O)N([C@H]2[C@@]3([H])[C@@]([H])(C(COC(C4=CC=CC=C4)(C4=CC=CC=C4)C4=CC=CC=C4)=C2F)OC(C)(C)O3)C=CC(=O)N1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.39±0.10(Predicted)